Cas no 1326833-47-9 (3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

• Product Name: 3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
• CAS No: 1326833-47-9
• MF: C₂₀H₁₅ClN₂O₂S
• MW: 382.863302469254
• CID: 5322274
• Update Time: 2025-07-09

3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-1-(2-phenylethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C20H15ClN2O2S/c21-15-6-8-16(9-7-15)23-19(24)18-17(11-13-26-18)22(20(23)25)12-10-14-4-2-1-3-5-14/h1-9,11,13H,10,12H2
• InChI Key： JNEZKEISAOTBHN-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Cl)C=C2)C(=O)C2SC=CC=2N1CCC1=CC=CC=C1

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.0±60.0 °C(Predicted)
• pka: -1.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Research Brief on 3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS: 1326833-47-9)

The compound 3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS: 1326833-47-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thienopyrimidine derivative has been investigated for its biological activity, particularly in the context of enzyme inhibition and modulation of cellular pathways. The unique structural features of this compound, including the thieno[3,2-d]pyrimidine core and the substituted phenyl groups, contribute to its pharmacological properties.

Recent studies have focused on the synthesis and optimization of 3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione to enhance its bioavailability and target specificity. Researchers have employed computational modeling and structure-activity relationship (SAR) analyses to identify key modifications that improve its binding affinity to target proteins. These efforts have led to the development of analogs with improved pharmacokinetic profiles and reduced off-target effects.

One of the primary research objectives has been to elucidate the mechanism of action of this compound. Preliminary findings suggest that it acts as a potent inhibitor of certain kinases and other enzymes involved in inflammatory and proliferative pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth in various models. These results highlight its potential as a lead compound for the development of novel therapeutics for conditions such as cancer and autoimmune diseases.

Further investigations have explored the compound's safety profile and toxicity. While initial data indicate a favorable therapeutic window, additional preclinical studies are necessary to fully assess its long-term effects and potential side effects. Researchers are also investigating its combination with other therapeutic agents to enhance its efficacy and overcome resistance mechanisms.

In conclusion, 3-(4-chlorophenyl)-1-(2-phenylethyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on advancing this compound through the drug development pipeline, with the ultimate goal of translating these findings into clinical applications.